Cas no 83711-63-1 (Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI))

Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI) structure
83711-63-1 structure
Product Name:Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI)
CAS No:83711-63-1
MF:C9H12N3Na4O13P3
MW:555.084248542786
CID:733137
PubChem ID:44147853
Update Time:2025-04-19

Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodiumsalt (9CI)
    • Cytidine 5'-(tetrahydrogen triphosphate), 3'-deoxy-, tetrasodium salt
    • tetrasodium,[[[(2S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
    • 83711-63-1
    • EINECS 280-561-8
    • Inchi: 1S/C9H16N3O13P3.4Na/c10-7-1-2-12(9(14)11-7)8-6(13)3-5(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17;;;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17);;;;/q;4*+1/p-4/t5-,6+,8+;;;;/m0..../s1
    • InChI Key: MDGLOOQSYFXGOG-OIXZBRQUSA-J
    • SMILES: P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1C[C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

  • Exact Mass: 554.91737557g/mol
  • Monoisotopic Mass: 554.91737557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 795
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 259Ų
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